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Compound of Interest

Compound Name: (Perfluorocyclohexyl)methanol

Cat. No.: B1362346

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physical and chemical
properties of (Perfluorocyclohexyl)methanol, identified by CAS number 28788-68-3. This
document collates available data on its fundamental characteristics, synthesis, and analytical
characterization. Due to the limited publicly available experimental data for this specific
compound, some of the presented information is based on predictions and data from
structurally related per- and polyfluoroalkyl substances (PFAS). This guide is intended to serve
as a foundational resource for researchers and professionals in drug development and other
scientific fields who are interested in this compound.

Chemical Identity and Structure

(Perfluorocyclohexyl)methanol is a perfluorinated alcohol. Its structure consists of a
cyclohexane ring where all but one hydrogen atom has been replaced by fluorine, and a
methanol group is attached to the remaining carbon.

Table 1: Chemical Identity
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Identifier Value

CAS Number 28788-68-3
(1,2,2,3,3,4,4,5,5,6,6-

IUPAC Name
undecafluorocyclohexyl)methanol

Molecular Formula C7H3F110[1]

Molecular Weight 312.08 g/mol [1]

Canonical SMILES C(C1r(Cc(c(c(ccrmRERFERFR(FFFO
INChl=1S/C7H3F110/c8-2(1-

InChl 19)3(9,10)5(13,14)7(17,18)6(15,16)4(2,11)12/h1
9H,1H2[1]

InChlKey ZFHKTQUHJINUDNH-UHFFFAOYSA-N
(Undecafluorocyclohexyl)methanol,

Synonyms Perfluorocyclohexylmethylol, a,a-

Dihydroperfluorocyclohexane carbinol[1]

Physical and Chemical Properties

Quantitative experimental data for many physical properties of
(Perfluorocyclohexyl)methanol are not readily available in the public domain. The following
table includes predicted values from chemical databases.

Table 2: Physical and Chemical Properties

Property Value Source
Physical Form Liquid

Boiling Point 218.3+40.0°C Predicted[2]
Density 1.52 £ 0.1 g/cm3 Predicted[2]
Purity 98.00%
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Synthesis

A known method for the synthesis of (Perfluorocyclohexyl)methanol involves the reduction of

the corresponding perfluorocyclohexanecarboxylic acid fluoride.

Synthesis Workflow

The synthesis of (Perfluorocyclohexyl)methanol can be represented by the following
workflow, starting from the electrochemical fluorination of a suitable precursor to obtain the
perfluorinated acid fluoride, which is then reduced.
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Step 1: Electrochemical Fluorination

Phthalic acid dimethyl ether

Anhydrous HF

i

Electrochemical Fluorination

Perfluorocyclohexane dicarboxylic acid diacyl fluoride

:Hydrolysis/
Purification

v

Step 2: Reduction

Perfluorocyclohexanecarboxylic acid fluoride

Sodium Borohydride (NaBH4)

Reduction

(Perfluorocyclohexyl)methanol
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Crude Product

Purification

Pure (Perfluorocyclohexyl)methanol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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